Cas no 1706463-16-2 ([4-(5,6-Dimethyl-benzooxazol-2-yl)-phenyl]-diethyl-amine)

• Product Name: [4-(5,6-Dimethyl-benzooxazol-2-yl)-phenyl]-diethyl-amine
• CAS No: 1706463-16-2
• MF: C₁₉H₂₂N₂O
• MW: 294.390784740448
• CID: 5210599
• Update Time: 2025-11-01

[4-(5,6-Dimethyl-benzooxazol-2-yl)-phenyl]-diethyl-amine Chemical and Physical Properties

Names and Identifiers

• [4-(5,6-Dimethyl-benzooxazol-2-yl)-phenyl]-diethyl-amine
• Benzenamine, 4-(5,6-dimethyl-2-benzoxazolyl)-N,N-diethyl-

• Inchi： 1S/C19H22N2O/c1-5-21(6-2)16-9-7-15(8-10-16)19-20-17-11-13(3)14(4)12-18(17)22-19/h7-12H,5-6H2,1-4H3
• InChI Key： LCMOXCFPDDARDJ-UHFFFAOYSA-N
• SMILES： C1(N(CC)CC)=CC=C(C2=NC3=CC(C)=C(C)C=C3O2)C=C1

Additional information on [4-(5,6-Dimethyl-benzooxazol-2-yl)-phenyl]-diethyl-amine

Comprehensive Overview of [4-(5,6-Dimethyl-benzooxazol-2-yl)-phenyl]-diethyl-amine (CAS No. 1706463-16-2)

The compound [4-(5,6-Dimethyl-benzooxazol-2-yl)-phenyl]-diethyl-amine (CAS No. 1706463-16-2) is a specialized organic molecule featuring a benzooxazole core linked to a diethylamine moiety via a phenyl bridge. This unique structure has garnered attention in pharmaceutical and materials science research due to its potential applications in fluorescence probes, bioimaging, and small-molecule inhibitors. The presence of the 5,6-dimethyl substitution on the benzooxazole ring enhances its photostability, making it a candidate for advanced optical materials.

Recent studies highlight the growing demand for benzooxazole derivatives in drug discovery, particularly targeting kinase inhibition and G-protein-coupled receptors (GPCRs). Researchers are exploring [4-(5,6-Dimethyl-benzooxazol-2-yl)-phenyl]-diethyl-amine as a scaffold for designing selective enzyme modulators. Its lipophilic properties and electron-rich aromatic system contribute to improved membrane permeability, a critical factor in CNS drug development. These attributes align with current trends in precision medicine and targeted therapy.

In the field of organic electronics, this compound's rigid conjugated structure shows promise for OLED (organic light-emitting diode) applications. The diethylamine group introduces solubility advantages, facilitating solution-based processing—a key requirement for flexible electronics manufacturing. Industry reports suggest rising interest in such heterocyclic compounds for next-generation display technologies, with patents citing similar structures for blue-emitting materials.

Synthetic protocols for CAS 1706463-16-2 typically involve Pd-catalyzed cross-coupling between halogenated benzooxazoles and 4-aminophenylboronic acids, followed by N-alkylation. Analytical characterization via HPLC-MS and NMR spectroscopy confirms high purity (>98%), meeting standards for preclinical studies. Stability testing under various pH conditions indicates suitability for formulation development, addressing frequent queries about compound shelf life in research forums.

Environmental and safety assessments reveal favorable profiles for laboratory handling, with no significant ecotoxicity concerns reported. This positions the compound as a sustainable alternative to traditional fluorophore tags in live-cell imaging. As the scientific community prioritizes green chemistry principles, [4-(5,6-Dimethyl-benzooxazol-2-yl)-phenyl]-diethyl-amine emerges as a case study in balancing performance with environmental impact—a topic dominating recent ACS (American Chemical Society) symposiums.

Commercial availability of this compound through specialty chemical suppliers has expanded, with pricing trends reflecting increased adoption in high-throughput screening platforms. Technical documents emphasize compatibility with automated synthesis systems, answering common search queries about scalability for industrial applications. Comparative analyses against structurally similar benzothiazole analogs demonstrate superior quantum yield, a metric frequently searched by photophysics researchers.

Future research directions may explore structure-activity relationships (SAR) through systematic positional isomerism studies, particularly regarding the dimethyl substitution pattern. Computational chemistry models predict enhanced binding affinity with minor structural modifications—an area gaining traction in AI-assisted drug design platforms. These developments respond to the pharmaceutical industry's focus on fragment-based drug discovery, as evidenced by rising Google Scholar citations for related methodologies.